Cas no 886593-56-2 (2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one)
2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one is a synthetic organic compound belonging to the dihydroisoquinolinone class, characterized by its fused bicyclic structure. This heterocyclic scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in bioactive molecules. The benzyl and phenyl substituents enhance its lipophilicity, which may influence binding affinity in biological systems. Its rigid framework offers stability, making it a valuable intermediate for the development of novel therapeutic agents, particularly in CNS and anticancer research. The compound's synthetic versatility allows for further functionalization, enabling structure-activity relationship studies. High purity grades are available for research applications, ensuring reproducibility in experimental settings.
886593-56-2 structure
Product Name:2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one
CAS No:886593-56-2
MF:C22H19NO
MW:313.392365694046
CID:1092847
PubChem ID:69667290
Update Time:2025-10-16
2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one
- 2-benzyl-7-phenyl-3,4-dihydroisoquinolin-1-one
- SCHEMBL6109465
- 2-benzyl-7-phenyl-1,2,3,4-tetrahydroisoquinolin-1-one
- 886593-56-2
-
- Inchi: 1S/C22H19NO/c24-22-21-15-20(18-9-5-2-6-10-18)12-11-19(21)13-14-23(22)16-17-7-3-1-4-8-17/h1-12,15H,13-14,16H2
- InChI Key: VIWDZEYSILSWSE-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(C3C=CC=CC=3)C=CC=2CCN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 313.146664230g/mol
- Monoisotopic Mass: 313.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 20.3Ų
2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143504-1g |
2-benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one |
886593-56-2 | 95% | 1g |
$720 | 2021-08-05 | |
| Chemenu | CM143504-1g |
2-benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one |
886593-56-2 | 95% | 1g |
$*** | 2023-05-29 | |
| Alichem | A189004984-1g |
2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one |
886593-56-2 | 95% | 1g |
$620.00 | 2023-08-31 | |
| Crysdot LLC | CD11030892-1g |
2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one |
886593-56-2 | 95+% | 1g |
$762 | 2024-07-18 |
2-Benzyl-7-phenyl-3,4-dihydroisoquinolin-1(2H)-one Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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